H-Ala-oall hcl

Specification

• CAS No.: 203799-82-0
• Molecular Formula: C6H12ClNO2
• Molecular Weight: 165.62 g/mol
• IUPAC Name: prop-2-enyl (2S)-2-aminopropanoate;hydrochloride
• Standard InChI: InChI=1S/C6H11NO2.ClH/c1-3-4-9-6(8)5(2)7;/h3,5H,1,4,7H2,2H3;1H/t5-;/m0./s1
• Standard InChI Key: CRXONUAGIIJRTQ-JEDNCBNOSA-N
• Isomeric SMILES: C[C@@H](C(=O)OCC=C)N.Cl
• SMILES: CC(C(=O)OCC=C)N.Cl
• Canonical SMILES: CC(C(=O)OCC=C)N.Cl

Introduction

Chemical Identity and Fundamental Properties

H-Ala-oall hydrochloride is a chemical compound with distinct properties that position it within the broader family of alanine derivatives. Understanding its basic chemical identity provides the foundation for exploring its potential applications and significance.

Basic Chemical Information

H-Ala-oall hydrochloride is identified by the CAS Registry Number 203799-82-0, which serves as its unique identifier in chemical databases and literature. This compound has a defined molecular formula of C6H12ClNO2, indicating its composition of carbon, hydrogen, chlorine, nitrogen, and oxygen atoms in specific proportions. The molecular weight of H-Ala-oall hydrochloride is approximately 165.62 g/mol, placing it in the category of relatively small organic molecules.

Physical Properties

The physical properties of H-Ala-oall hydrochloride that can be inferred from similar compounds include:

Property	Value/Description
Appearance	Likely a crystalline solid
Molecular Weight	165.62 g/mol
Molecular Formula	C6H12ClNO2
CAS Number	203799-82-0
Typical Purity	Approximately 95%
Solubility	Likely soluble in water and polar organic solvents

Comparative Analysis with Related Compounds

To better understand H-Ala-oall hydrochloride, it is instructive to examine related compounds with similar structural elements, particularly other alanine derivatives.

Comparison with H-Ala-OH (L-Alanine)

L-Alanine (H-Ala-OH), with the CAS number 56-41-7, is a fundamental amino acid with the molecular formula C3H7NO2 and a molecular weight of 89.1 g/mol. Unlike H-Ala-oall hydrochloride, L-Alanine is a naturally occurring amino acid that plays vital roles in protein synthesis and metabolism. L-Alanine is involved in sugar and acid metabolism, contributes to immune function, and provides energy for muscle tissue, the brain, and the central nervous system.

Research has demonstrated that L-Alanine at high concentrations (1.2 M) can selectively affect the viability of human induced pluripotent stem cells (hiPSCs). The viability of hiPSCs significantly decreases with increased L-Alanine concentration, while differentiated cells such as human dermal fibroblasts (hFBs) and human skeletal muscle cells (hSkMCs) maintain their viability under the same conditions.

Comparison with H-Ala-Ala-OH (Alanyl-alanine)

Property	Value
Density	1.208 g/cm³
Boiling Point	402.6°C at 760 mmHg
Melting Point	280-285°C
Flash Point	197.3°C
Water Solubility	0.1 g/mL, clear
LogP	0.01410

Research on H-Ala-Ala-OH has included studies on bond dissociation induced by low energy electrons and investigations into its potential role in antifungal applications.

Analytical Considerations

The analysis and characterization of H-Ala-oall hydrochloride would typically employ various analytical techniques common to organic and pharmaceutical chemistry.

Analytical Methods

For compounds similar to H-Ala-oall hydrochloride, the following analytical methods are typically applied:

Analytical Technique	Information Provided
Nuclear Magnetic Resonance (NMR)	Structural confirmation, purity assessment
Mass Spectrometry (MS)	Molecular weight confirmation, fragmentation pattern
Infrared Spectroscopy (IR)	Functional group identification
High-Performance Liquid Chromatography (HPLC)	Purity determination, separation from related compounds
X-ray Crystallography	Three-dimensional structure determination (if crystalline)
Elemental Analysis	Confirmation of elemental composition

Limitations and Future Research Directions

Current understanding of H-Ala-oall hydrochloride is limited by the scarcity of published research specifically addressing this compound. This presents several opportunities for future research:

Knowledge Gaps

• Detailed structural characterization

• Comprehensive physical and chemical property determinations

• Biological activity assessments

• Structure-activity relationships

• Potential therapeutic applications

Future Research Directions

• Synthesis of H-Ala-oall hydrochloride and related derivatives

• Investigation of biochemical interactions

• Assessment of biological activity profiles

• Exploration of potential pharmaceutical applications

• Development of analytical methods specific to this compound